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Chemical Identity and Hazards of Didecanoyl Peroxide

Chemical Identifiers

CAS Number: 762-12-9 [1]

Synonyms: Decanoyl peroxide; Didecanoyl peroxide; Perkadox SE 10 [1]

Hazard Profile Didecanoyl peroxide is an organic peroxide with significant inherent hazards. The key risks

are related to its thermal instability and strong oxidizing power [1].

Reactivity Hazards: It is classified as a strong oxidizing agent and is explosive when heated. It is

particularly sensitive to temperature increases, friction, and contamination, which can lead to violent
decomposition [1].

Decomposition: Solid peroxides can decompose violently upon heating. Decomposition may be
catalyzed by impurities and can begin rapidly, leading to a fire or explosion [1].

Incompatibilities: It can react explosively with strong reducing agents and ignite on contact with
combustible materials. Cellulose-based and expanded polymeric absorbents are considered

potentially incompatible for spill cleanup [1].

Summary of Hazard Data

The table below summarizes the critical hazard information for didecanoyl peroxide.
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Hazard
Characteristic

Description / Value

DOT Hazard Label Organic Peroxide [1]

NFPA 704 Data unavailable [1]

Reactivity Alerts Explosive; Strong Oxidizing Agent [1]

General
Description

White wet solid. Particularly sensitive to temperature rises, contamination, and
friction [1]

Fire Hazards May explode from heat, contamination, or loss of temperature control. Can ignite
combustibles. Containers may explode when heated [1]

Experimental Protocol for Adiabatic Calorimetry

To safely scale up a process, understanding the decomposition behavior is critical. Adiabatic calorimetry is a

key technique for this. The following protocol, based on studies of dicumyl peroxide, outlines the

methodology for characterizing a peroxide's runaway reaction [2] [3].

Objective: To measure the heat of decomposition and kinetic parameters of an organic peroxide under

adiabatic conditions to obtain data for emergency relief system design [3].

Materials and Equipment

Sample: Organic peroxide (e.g., 98% purity crystalline dicumyl peroxide has been studied) [3].

Instrumentation: Differential Scanning Calorimeter (DSC) and an Accelerating Rate Calorimeter
(ARC) or equivalent adiabatic calorimeter (e.g., VSP2, ARSST) [2] [3].

Calibration Standard: Pure indium [3].

Methodology

Sample Preparation:

For DSC, use a small sample (approx. 5 mg) in a sealed crucible [3].
For adiabatic tests (e.g., VSP2), a larger sample (e.g., 80 ml liquid) is used. The test cell may

be configured as "open" (vented to a containment vessel) or "closed" (isolated) [2].
Open Cell Test Setup:
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The test cell is vented and placed inside a closed containment vessel. An inert backpressure

(e.g., Nitrogen) is superimposed on the sample to suppress vaporization of volatiles. This
backpressure should be set equal to the Maximum Allowable Accumulation Pressure (MAAP) of

the intended process vessel [2].
Experimental Procedure - DSC:

Calibrate the DSC with an indium standard [3].
Heat the sample at a constant rate (e.g., from ambient to 300°C) [3].

Record the thermogram to identify endothermic (e.g., melting point) and exothermic
(decomposition) peaks. The area under the exothermic peak gives the heat of decomposition

(J/g) [3].
Experimental Procedure - Adiabatic Calorimetry:

Heat the sample under adiabatic conditions to initiate decomposition.
The instrument tracks the temperature and pressure rise over time.

Data such as maximum temperature, maximum pressure, and self-heat rate are used to
calculate kinetic parameters like activation energy (E) and pre-exponential factor (A) using the

Arrhenius equation [3].

Key Parameters for Vent Sizing (for Gassy Systems)

Mass remaining in the vessel at peak reaction rates [2]

Maximum pressure rise rate (dP/dt)max [2]

Adiabatic temperature rise [3]

Heat of decomposition [3]

Principles for Safe Scale-Up of Peroxide Reactions

Scaling up reactions involving peroxides requires meticulous planning. The following principles are critical

for safety [4].

Risk Assessment and Communication

Assessment: Before scaling, conduct a formal risk assessment. Review scientific literature, SDSs,

and handbooks to identify hazards like explosive potential or dangerous gas generation [4].
Communication: Inform all nearby personnel of the work and potential hazards. Maintain a detailed,

legible lab notebook with all observations, including induction periods and any unexpected events [4].

Incremental Scaling and Temperature Control
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Scaling: Start with small-scale reactions (<1 g substrate) and increase the scale by a maximum of

three-fold for each subsequent step for hazardous reactions. This allows for careful monitoring of
reaction rates and warning signs [4].

Temperature Control: This is paramount. Use a probe to monitor the internal reaction temperature.
Ensure your cooling method is sufficient for the scale, as exothermic reactions can lead to thermal

runaway. Have a backup cooling plan [4].

Equipment and Reagent Selection

Stirring: For larger reactions, use overhead stirrers instead of magnetic stir bars to ensure consistent

mixing and prevent dangerous hot spots [4].
Vessel: Use glassware with a volume at least twice that of all added substances to provide adequate

headspace in case of rapid gas evolution [4].
Solvents: Where possible, choose safer alternatives. For example, use 2-MeTHF instead of THF

(fewer peroxide issues), or t-BuOMe instead of Et₂O (higher boiling point, less volatile) [4].
Reagents: Use the safest form of a reagent available. For example, use NaH as a 60% dispersion in

mineral oil rather than dry NaH to reduce reactivity [4].

Emergency Preparedness and Response

Spill and Leak Response

Isolation: Immediately isolate the area in all directions for at least 50 meters for liquids and 25 meters

for solids [1].
Eliminate Ignition Sources: No flames, sparks, or smoking [1].

Containment: Do not touch or walk through the spilled material. Dike liquid spills far ahead of the
spill to prevent environmental contamination [1].

Clean-up: Pick up small spills with an inert, damp, non-combustible material. Do not clean up
without supervision of a specialist [1].

Fire Response

Firefighting: Use water spray or fog. Avoid aiming solid streams directly onto the product, as this
may create shock. Cool containers with flooding quantities of water from a sheltered position until well

after the fire is out [1] [5].
Protective Equipment: Wear positive pressure self-contained breathing apparatus (SCBA) and

chemical protective clothing [1].

First Aid
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Inhalation: Move to fresh air and seek medical attention [5].

Skin Contact: Remove contaminated clothing and wash skin thoroughly with water and soap.
Contaminated clothing may be a fire risk when dry [1] [5].

Eye Contact: Rinse cautiously with water for several minutes and seek medical attention [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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